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Compound of Interest

2-Chloropropan-1-amine
Compound Name:

hydrochloride
CAS No.: 6266-35-9
Cat. No.: B3024058

Get Quote

Core Identity & Strategic Significance[1][2][3]

2-Chloropropan-1-amine hydrochloride (CAS: 6266-35-9) is a bifunctional alkylating agent
and a critical intermediate in the synthesis of nitrogen-containing heterocycles.[1][2] In
medicinal chemistry, it serves as a "masked" synthon for 2-methylaziridine (propyleneimine),
allowing for the controlled introduction of 2-aminopropyl or 2-chloropropyl motifs into drug
scaffolds.[2]

Unlike its regioisomer (1-chloropropan-2-amine), this compound features a primary amine
adjacent to a secondary alkyl chloride.[2] This specific architecture creates a high-energy
potential for intramolecular cyclization, making it a potent electrophile under physiological or
basic conditions.[2]

Part 1: Chemical Architecture & Properties[1][3]

The reactivity of CID 145855 is defined by the "beta-chloroamine" effect.[2] The lone pair on
the nitrogen atom is positioned to perform an intramolecular nucleophilic attack on the beta-
carbon, displacing the chloride ion.[3]
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Property Data

IUPAC Name 2-chloropropan-1-amine hydrochloride

1-amino-2-chloropropane HCI; 2-
Common Synonyms )
chloropropylamine HCI

(Salt);
Molecular Formula

(Free Base)

Molecular Weight 130.02 g/mol

Physical State Hygroscopic crystalline solid (white to off-white)

Solubilit Highly soluble in water, methanol; sparingly
olubili
Y soluble in non-polar solvents.[1][2][4][5]

Vesicant / Alkylating Agent.[1][2] Causes severe
Key Hazard ]
skin burns.[2]

Part 2: Synthesis & Production

The industrial and laboratory standard for synthesizing 2-chloropropan-1-amine
hydrochloride involves the deformylative chlorination of 1-amino-2-propanol
(isopropanolamine).[2] The use of thionyl chloride (

) is preferred over concentrated HCI to drive the reaction to completion and avoid hydrolysis
equilibrium.

Optimized Synthetic Protocol

Reference Grounding: This protocol is adapted from standard amino-alcohol chlorination
methodologies (e.g., Xu et al., J. Org.[1][2][6] Chem. 2008).[2][6]

Reagents:
e 1-Amino-2-propanol (1.0 eq)[1][2]

e Thionyl Chloride (
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) (1.2 eq)[1][2]

» Solvent: Dichloromethane (DCM) or Toluene[1][2]
o Catalyst: DMF (catalytic amount, optional)
Step-by-Step Workflow:

o Preparation: Charge a reaction vessel with 1-amino-2-propanol and dry DCM under an inert
nitrogen atmosphere. Cool the system to 0°C.

o Activation: Add

dropwise.[1][2] The reaction is exothermic; maintain internal temperature <10°C to prevent
uncontrolled aziridine formation.[2]

o Substitution: reflux the mixture at 40°C for 2—4 hours. The hydroxyl group is converted to a
chlorosulfite intermediate (

), which then collapses via
(with inversion) or

(retention) mechanisms depending on conditions.[1][2] Note: Since the starting material is
chiral (if using pure enantiomer), the mechanism dictates the stereochemistry of the product.

« |solation: Concentrate the solution in vacuo. The product precipitates as the hydrochloride
salt.

 Purification: Recrystallize from ethanol/ether to remove residual acidic impurities.

Part 3: Reactivity Profile & Mechanism

The utility of 2-chloropropan-1-amine lies in its duality: it is stable as a salt in acidic conditions
but becomes a highly reactive electrophile upon neutralization.[2]

Mechanism: The Aziridinium lon Pathway

When the free base is generated (pH > 8), the amine lone pair attacks the chlorine-bearing
carbon. This intramolecular
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reaction forms a highly strained aziridinium ion (protonated 2-methylaziridine).[2] This
intermediate is the actual alkylating species that reacts with nucleophiles (DNA, proteins, or
synthetic precursors).

Visualization of the Pathway:

2-chloropropan-1-amine Neutralization (NaOH Free Amine Cyclization (Fast] 2-Methylaziridinium lon Nucleophilic Attack (R-NH2, R-SH) > Alkylated Nucleophile
(HCI Salt) (Transient) & Reversible (CI- attack)__ _ (Active Electrophile) (Drug Conjugate)

Click to download full resolution via product page

Figure 1: The activation pathway of 2-chloropropan-1-amine.[1][2] The formation of the
aziridinium ion is the rate-determining step for alkylation.

Regioselectivity in Ring Opening

Once the aziridinium ion is formed, nucleophiles can attack at two positions:

o C2 (Substituted Carbon): Sterically hindered but electronically activated.[1][2] Attack here
retains the original skeleton.[2]

e C3 (Unsubstituted Carbon): Sterically accessible.[1][2] Attack here results in a rearranged
product (primary amine to secondary amine shift).[1][2] Expert Insight: In most synthetic
applications involving soft nucleophiles, attack occurs at the less hindered C3 position,
effectively "isomerizing" the backbone structure.

Part 4: Applications in Drug Development

1. Synthesis of Diamines and Polyamines Researchers use CID 145855 to synthesize
asymmetric diamines.[1][2] By reacting the hydrochloride salt with a secondary amine (e.g.,
piperazine), one can generate 1-(2-aminopropyl)piperazine derivatives, which are common
pharmacophores in antipsychotic and antihistamine drugs.

2. Heterocycle Formation (Oxathiazolidines) As noted in computational studies (see Ref 1), the
reaction of amino alcohols with thionyl chloride can be diverted to form 1,2,3-oxathiazolidine-2-
oxides if base is present.[1][2][7] However, CID 145855 represents the pathway where
chlorination dominates, serving as a precursor for fusing propyl-amine chains onto larger
heterocycles.
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3. Nitrogen Mustard Analogs While not a drug itself, this compound is a structural analog of

nitrogen mustards (e.g., mechlorethamine). It is used in oncology research to study DNA

alkylation mechanisms, specifically investigating how methyl substitution on the carbon chain

affects DNA cross-linking efficiency compared to unbranched analogs.

Part 5: Safety & Handling Protocols

Critical Warning: 2-Chloropropan-1-amine hydrochloride is a severe vesicant.[2] Upon

contact with skin moisture, it can cyclize to the aziridine, which alkylates keratin and DNA,

causing delayed, painful burns and potential mutagenicity.

Handling Requirements:

Containment: Handle only in a certified chemical fume hood.

PPE: Double nitrile gloves (0.11 mm minimum) and chemical splash goggles are mandatory.

[1][2]

Decontamination: In case of spill, neutralize with a solution of 5% sodium thiosulfate
(nucleophile scavenger) to open the aziridine ring safely before cleaning.

Storage: Store under inert gas (Argon) in a desiccator. Moisture triggers hydrolysis and
degradation.[2]
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¢ World Health Organization (WHO).[2] International Agency for Research on Cancer (IARC).
[2] Monographs on the Evaluation of Carcinogenic Risks to Humans: Aziridines. (Safety
context for the cyclized intermediate).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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